Cas no 268557-42-2 (Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)-)

Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)- structure
268557-42-2 structure
Product Name:Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)-
CAS No:268557-42-2
MF:C11H11F3O
MW:216.199653863907
CID:247918
PubChem ID:45081134
Update Time:2025-04-19

Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)-
    • Ethanone, 2,2,2-trifluoro-1-(3-propylphenyl)- (9CI)
    • 2,2,2-trifluoro-1-(3-propylphenyl)ethanone
    • DTXSID00664383
    • 2,2,2-Trifluoro-1-(3-propylphenyl)ethan-1-one
    • 268557-42-2
    • Inchi: 1S/C11H11F3O/c1-2-4-8-5-3-6-9(7-8)10(15)11(12,13)14/h3,5-7H,2,4H2,1H3
    • InChI Key: YKFSKJSZKRAHKJ-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CC=CC(=C1)CCC)=O)(F)F

Computed Properties

  • Exact Mass: 216.07623
  • Monoisotopic Mass: 216.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.